Cas no 86802-68-8 (Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]-)
86802-68-8 structure
Product Name:Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]-
CAS No:86802-68-8
MF:C13H10F3NO2S
MW:301.284212589264
CID:660498
PubChem ID:693011
Update Time:2025-04-19
Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]-
- N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
- n-(2-trifluoromethyl-phenyl)-benzenesulfonamide
- SCHEMBL5801345
- AKOS002241212
- BIM-0013206.P001
- CB03455
- CBMicro_013174
- 86802-68-8
- DTXSID60351166
- SMSF0004082
- ST004384
-
- Inchi: 1S/C13H10F3NO2S/c14-13(15,16)11-8-4-5-9-12(11)17-20(18,19)10-6-2-1-3-7-10/h1-9,17H
- InChI Key: JHCNJYPAIOXOJV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1C=CC=CC=1C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 301.03843422g/mol
- Monoisotopic Mass: 301.03843422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 54.6Ų
Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]- Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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